Cas no 1215684-41-5 (N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride)

• Product Name: N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride
• CAS No: 1215684-41-5
• MF: C₂₃H₂₉ClN₆O
• MW: 440.968963384628
• CID: 5472327
• Update Time: 2025-06-09

N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, N2,N4-bis(2,5-dimethylphenyl)-6-(4-morpholinyl)-, hydrochloride (1:2)
• N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

• Inchi： 1S/C23H28N6O.ClH/c1-15-5-7-17(3)19(13-15)24-21-26-22(25-20-14-16(2)6-8-18(20)4)28-23(27-21)29-9-11-30-12-10-29;/h5-8,13-14H,9-12H2,1-4H3,(H2,24,25,26,27,28);1H
• InChI Key： UFUAMOMBECYWRM-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=CC=1C)C1N=C(NC2C=C(C)C=CC=2C)N=C(N2CCOCC2)N=1.Cl

Additional information on N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

Recent Advances in the Study of N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Dihydrochloride (CAS: 1215684-41-5)

The compound N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS: 1215684-41-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. As a triazine derivative, this molecule exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its potential as a kinase inhibitor and its role in modulating cellular signaling pathways.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer progression. In vitro studies have demonstrated its efficacy in suppressing the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. The morpholine moiety in the structure appears to play a critical role in enhancing the compound's solubility and bioavailability, while the dimethylphenyl groups contribute to its target specificity. These structural insights have opened new avenues for the design of more potent analogs with improved pharmacokinetic profiles.

Another important aspect of current research involves the investigation of the compound's mechanism of action at the molecular level. X-ray crystallography studies have revealed its binding mode with various kinase domains, providing valuable information for structure-activity relationship (SAR) analysis. These structural studies, combined with molecular dynamics simulations, have helped researchers understand how subtle modifications to the triazine core can significantly alter the compound's binding affinity and selectivity.

Recent preclinical evaluations have also explored the compound's potential beyond oncology. Preliminary data suggest possible applications in inflammatory diseases and neurological disorders, owing to its modulatory effects on specific signaling pathways. However, these findings require further validation through more extensive animal studies and, eventually, clinical trials. The current challenge lies in optimizing the compound's ADME (absorption, distribution, metabolism, and excretion) properties while maintaining its therapeutic efficacy.

From a synthetic chemistry perspective, recent publications have reported improved methods for the preparation of N2,N4-bis(2,5-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride. These new synthetic routes offer higher yields and better purity profiles, addressing some of the scalability issues encountered in earlier approaches. The development of robust analytical methods for quality control has also been a focus area, with several HPLC and LC-MS methods now available for characterizing the compound and its potential impurities.

Looking forward, the research community anticipates more comprehensive studies on this compound's safety profile and potential drug-drug interactions. While the current data are promising, a more thorough understanding of its off-target effects and long-term toxicity will be crucial for its advancement in the drug development pipeline. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into potential clinical applications.